Cas no 652980-07-9 (1H-Pyrazole-5-carboxylic acid, 3-bromo-1-(3,4-dichloro-2-pyridinyl)-)

1H-Pyrazole-5-carboxylic acid, 3-bromo-1-(3,4-dichloro-2-pyridinyl)- structure
652980-07-9 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 3-bromo-1-(3,4-dichloro-2-pyridinyl)-
CAS No:652980-07-9
MF:C9H4BrCl2N3O2
MW:336.956958770752
CID:401140
PubChem ID:69264483
Update Time:2025-04-19

1H-Pyrazole-5-carboxylic acid, 3-bromo-1-(3,4-dichloro-2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylic acid, 3-bromo-1-(3,4-dichloro-2-pyridinyl)-
    • 5-bromo-2-(3,4-dichloropyridin-2-yl)pyrazole-3-carboxylic acid
    • 652980-07-9
    • 3-Bromo-1-(3,4-dichloropyridin-2-yl)-1H-pyrazole-5-carboxylic acid
    • SCHEMBL4976142
    • DTXSID60740137
    • Inchi: 1S/C9H4BrCl2N3O2/c10-6-3-5(9(16)17)15(14-6)8-7(12)4(11)1-2-13-8/h1-3H,(H,16,17)
    • InChI Key: GRRXSQDGXFPDCT-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)O)N(C2C(=C(C=CN=2)Cl)Cl)N=1

Computed Properties

  • Exact Mass: 334.88652
  • Monoisotopic Mass: 334.88639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 68Ų

Experimental Properties

  • PSA: 68.01
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